Cas no 113237-20-0 (2,6-dichloro-5-fluoro-pyridine-3-carboxamide)

• Product Name: 2,6-dichloro-5-fluoro-pyridine-3-carboxamide
• CAS No: 113237-20-0
• MF: C₆H₃Cl₂FN₂O
• MW: 209.005222558975
• MDL: MFCD01571365
• CID: 823284
• Update Time: 2025-06-08

2,6-dichloro-5-fluoro-pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-5-fluoronicotinamide
• 2,6-dichloro-5-fluoropyridine-3-carboxamide
• 3-PyridinecarboxaMide, 2,6-dichloro-5-fluoro-
• 2,6-Dichloro-5-fluoropyridine-3-carboxamide, 3-Carbamoyl-2,6-dichloro-5-fluoropyridine
• C6H3Cl2FN2O
• ZVYNUGSPFZCYEV-UHFFFAOYSA-N
• 2,6-dichloro-5-fluoro-nicotinamide
• PC6948
• SBB055539
• FCH1320898
• SY056741
• AB0001334
• 3-Carbamoyl-2,6-dichloro-5-fluoro
• 2,6-dichloro-5-fluoro-pyridine-3-carboxamide

• MDL： MFCD01571365
• Inchi： 1S/C6H3Cl2FN2O/c7-4-2(6(10)12)1-3(9)5(8)11-4/h1H,(H2,10,12)
• InChI Key： ZVYNUGSPFZCYEV-UHFFFAOYSA-N
• SMILES： ClC1C(C(N)=O)=CC(=C(N=1)Cl)F

Computed Properties

• Exact Mass: 207.96100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Topological Polar Surface Area: 56

Experimental Properties

• Melting Point: 160-162
• PSA: 55.98000
• LogP: 2.32670

2,6-dichloro-5-fluoro-pyridine-3-carboxamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2,6-dichloro-5-fluoro-pyridine-3-carboxamide

Recent Advances in the Study of 2,6-Dichloro-5-fluoro-pyridine-3-carboxamide (CAS: 113237-20-0)

2,6-Dichloro-5-fluoro-pyridine-3-carboxamide (CAS: 113237-20-0) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting infectious diseases and cancer. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2,6-dichloro-5-fluoro-pyridine-3-carboxamide, emphasizing its role as a precursor for antiviral and anticancer drugs. The study demonstrated that the compound's fluorinated pyridine core enhances its binding affinity to specific biological targets, making it a promising candidate for drug development. Additionally, the researchers identified optimized reaction conditions that improve yield and purity, which could facilitate large-scale production.

Another significant advancement was reported in a Bioorganic & Medicinal Chemistry Letters article, where 2,6-dichloro-5-fluoro-pyridine-3-carboxamide was incorporated into a series of kinase inhibitors. The study revealed that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, with low cytotoxicity toward normal cells. These findings suggest its potential as a scaffold for designing targeted cancer therapies.

Further research has also investigated the compound's metabolic stability and pharmacokinetic properties. A study in Drug Metabolism and Disposition found that 2,6-dichloro-5-fluoro-pyridine-3-carboxamide exhibits favorable metabolic profiles in preclinical models, with minimal off-target effects. This underscores its suitability for further development as a drug candidate.

In conclusion, recent studies on 2,6-dichloro-5-fluoro-pyridine-3-carboxamide (CAS: 113237-20-0) highlight its versatility and potential in medicinal chemistry. Its applications range from antiviral and anticancer agents to kinase inhibitors, with promising results in both synthetic and biological studies. Future research should focus on optimizing its derivatives for clinical use and exploring its mechanisms of action in greater detail.